Cas no 118880-96-9 (α-Amino-3-fluorobenzeneacetonitrile)

• Product Name: α-Amino-3-fluorobenzeneacetonitrile
• CAS No: 118880-96-9
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 3034028
• Update Time: 2025-05-19

α-Amino-3-fluorobenzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-aMino-2-(3-fluorophenyl)acetonitrile
• Benzeneacetonitrile, α-amino-3-fluoro-
• α-Amino-3-fluorobenzeneacetonitrile

• Inchi： 1S/C8H7FN2/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8H,11H2
• InChI Key： MEMUVHAYYFDVIW-UHFFFAOYSA-N
• SMILES： C(#N)C(N)C1=CC=CC(F)=C1

Additional information on α-Amino-3-fluorobenzeneacetonitrile

Introduction to α-Amino-3-fluorobenzeneacetonitrile (CAS No. 118880-96-9)

α-Amino-3-fluorobenzeneacetonitrile, with the chemical formula C₇H₅FN₂, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 118880-96-9, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features, particularly the presence of both an amino group and a nitrile group on a fluorinated benzene ring, make it a valuable building block for designing novel therapeutic agents.

The significance of α-Amino-3-fluorobenzeneacetonitrile lies in its potential applications across multiple domains of chemical biology. The fluorine atom, being electron-withdrawing, influences the electronic properties of the aromatic ring, thereby modulating reactivity and binding affinity. This characteristic has been exploited in the development of drugs targeting specific biological pathways. Recent studies have highlighted its role in the synthesis of kinase inhibitors, where the fluorine substituent enhances metabolic stability and binding interactions with target enzymes.

In the realm of medicinal chemistry, α-Amino-3-fluorobenzeneacetonitrile has been utilized in the construction of small-molecule inhibitors for various diseases. For instance, researchers have leveraged its scaffold to develop compounds with potential anticancer properties. The nitrile group can be further functionalized to introduce additional pharmacophores, enabling the creation of molecules with tailored biological activities. This flexibility makes it an indispensable tool for medicinal chemists seeking to optimize drug candidates.

The pharmaceutical industry has shown particular interest in fluorinated aromatic compounds due to their improved pharmacokinetic profiles. α-Amino-3-fluorobenzeneacetonitrile, with its unique structural attributes, aligns well with this trend. Its incorporation into drug molecules has been associated with enhanced bioavailability and reduced susceptibility to enzymatic degradation. These advantages are critical for developing drugs that can maintain efficacy over longer periods and at lower doses.

Recent advancements in computational chemistry have further underscored the importance of CAS number 118880-96-9. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of α-Amino-3-fluorobenzeneacetonitrile as promising leads for treating neurological disorders. The ability to predictively model interactions between this compound and biological targets has accelerated the drug discovery process, allowing for rapid optimization of lead compounds.

The agrochemical sector also benefits from the versatility of α-Amino-3-fluorobenzeneacetonitrile. Its derivatives have been explored as intermediates in the synthesis of pesticides and herbicides. The fluorine atom contributes to the stability and efficacy of these agrochemicals, making them more effective against pests while minimizing environmental impact. This dual utility underscores the broad applicability of this compound across different industries.

In conclusion, α-Amino-3-fluorobenzeneacetonitrile represents a cornerstone in modern chemical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is poised to grow even further.